Cas no 165661-33-6 (Benzenamine,2-methyl-6-(2-methylpropyl)-)

Benzenamine,2-methyl-6-(2-methylpropyl)- structure
165661-33-6 structure
Product Name:Benzenamine,2-methyl-6-(2-methylpropyl)-
CAS No:165661-33-6
MF:C11H17N
MW:163.259382963181
CID:110645
PubChem ID:45122487
Update Time:2025-04-18

Benzenamine,2-methyl-6-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-methyl-6-(2-methylpropyl)-
    • 2-methyl-6-(2-methylpropyl)aniline
    • Benzenamine, 2-methyl-6-(2-methylpropyl)-
    • SCHEMBL11096139
    • DTXSID50669308
    • 165661-33-6
    • Inchi: 1S/C11H17N/c1-8(2)7-10-6-4-5-9(3)11(10)12/h4-6,8H,7,12H2,1-3H3
    • InChI Key: LEXUXYNIWQTLQP-UHFFFAOYSA-N
    • SMILES: NC1C(C)=CC=CC=1CC(C)C

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • PSA: 26.02
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